Cas no 62290-46-4 (Benzoic acid, 4-[(4-chlorophenyl)methoxy]-, methyl ester)

• Product Name: Benzoic acid, 4-[(4-chlorophenyl)methoxy]-, methyl ester
• CAS No: 62290-46-4
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• CID: 450635
• PubChem ID: 671691
• Update Time: 2025-04-19

Benzoic acid, 4-[(4-chlorophenyl)methoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-chlorophenyl)methoxy]-, methyl ester
• methyl 4-[(4-chlorophenyl)methoxy]benzoate
• AB01285452-01
• ST046679
• 4-(4-Chloro-benzyloxy)-benzoic acid methyl ester
• methyl 4-[(4-chlorobenzyl)oxy]benzoate
• NCGC00297135-01
• SR-01000512293
• AKOS003238843
• DTXSID80350035
• Methyl 4-((4-chlorobenzyl)oxy)benzoate
• 62290-46-4
• SCHEMBL11218725
• SR-01000512293-1
• CS-0255217

• Inchi： 1S/C15H13ClO3/c1-18-15(17)12-4-8-14(9-5-12)19-10-11-2-6-13(16)7-3-11/h2-9H,10H2,1H3
• InChI Key： IXQAIAXXKPYVGJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 276.05539
• Monoisotopic Mass: 276.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53